Cas no 946201-18-9 (N-(4-acetylphenyl)-2-{5-methoxy-4-oxo-2-(piperidin-1-yl)methyl-1,4-dihydropyridin-1-yl}acetamide)

• Product Name: N-(4-acetylphenyl)-2-{5-methoxy-4-oxo-2-(piperidin-1-yl)methyl-1,4-dihydropyridin-1-yl}acetamide
• CAS No: 946201-18-9
• MF: C₂₂H₂₇N₃O₄
• MW: 397.467485666275
• CID: 6117727
• PubChem ID: 27396878
• Update Time: 2025-06-14

N-(4-acetylphenyl)-2-{5-methoxy-4-oxo-2-(piperidin-1-yl)methyl-1,4-dihydropyridin-1-yl}acetamide Chemical and Physical Properties

Names and Identifiers

• N-(4-acetylphenyl)-2-{5-methoxy-4-oxo-2-(piperidin-1-yl)methyl-1,4-dihydropyridin-1-yl}acetamide
• N-(4-acetylphenyl)-2-[5-methoxy-4-oxo-2-(piperidin-1-ylmethyl)pyridin-1-yl]acetamide
• 1(4H)-Pyridineacetamide, N-(4-acetylphenyl)-5-methoxy-4-oxo-2-(1-piperidinylmethyl)-
• N-(4-acetylphenyl)-2-(5-methoxy-4-oxo-2-(piperidin-1-ylmethyl)pyridin-1(4H)-yl)acetamide
• N-(4-acetylphenyl)-2-{5-methoxy-4-oxo-2-[(piperidin-1-yl)methyl]-1,4-dihydropyridin-1-yl}acetamide
• 946201-18-9
• F2086-0036
• AKOS005011701

• Inchi： 1S/C22H27N3O4/c1-16(26)17-6-8-18(9-7-17)23-22(28)15-25-14-21(29-2)20(27)12-19(25)13-24-10-4-3-5-11-24/h6-9,12,14H,3-5,10-11,13,15H2,1-2H3,(H,23,28)
• InChI Key： MNUBIMIDECQULZ-UHFFFAOYSA-N
• SMILES： C1(CN2CCCCC2)N(CC(NC2=CC=C(C(C)=O)C=C2)=O)C=C(OC)C(=O)C=1

Computed Properties

• Exact Mass: 397.20015635g/mol
• Monoisotopic Mass: 397.20015635g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 1
• Hydrogen Bond Acceptor Count: 6
• Heavy Atom Count: 29
• Rotatable Bond Count: 7
• Complexity: 686
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: 1.7
• Topological Polar Surface Area: 79Ų

Experimental Properties

• Density: 1.25±0.1 g/cm3(Predicted)
• Boiling Point: 625.5±55.0 °C(Predicted)
• pka: 13.05±0.70(Predicted)

Additional information on N-(4-acetylphenyl)-2-{5-methoxy-4-oxo-2-(piperidin-1-yl)methyl-1,4-dihydropyridin-1-yl}acetamide

Research Brief on N-(4-acetylphenyl)-2-{5-methoxy-4-oxo-2-(piperidin-1-yl)methyl-1,4-dihydropyridin-1-yl}acetamide (CAS: 946201-18-9)

In recent years, the compound N-(4-acetylphenyl)-2-{5-methoxy-4-oxo-2-(piperidin-1-yl)methyl-1,4-dihydropyridin-1-yl}acetamide (CAS: 946201-18-9) has garnered significant attention in the field of chemical biology and pharmaceutical research. This molecule, characterized by its unique structural features, has been investigated for its potential therapeutic applications, particularly in the context of enzyme modulation and targeted drug delivery. The following research brief synthesizes the latest findings related to this compound, highlighting its chemical properties, biological activities, and potential clinical implications.

The structural complexity of N-(4-acetylphenyl)-2-{5-methoxy-4-oxo-2-(piperidin-1-yl)methyl-1,4-dihydropyridin-1-yl}acetamide suggests its potential as a versatile scaffold for drug development. Recent studies have focused on its synthesis and optimization, with particular emphasis on improving yield and purity. Advanced spectroscopic techniques, including NMR and mass spectrometry, have been employed to confirm the compound's structure and ensure batch-to-batch consistency. These efforts are critical for scaling up production and facilitating further preclinical evaluations.

One of the most promising aspects of this compound lies in its interaction with specific biological targets. Preliminary in vitro studies have demonstrated its ability to modulate key enzymes involved in inflammatory pathways, suggesting potential applications in treating chronic inflammatory diseases. Additionally, molecular docking simulations have revealed high binding affinity for certain protein targets, further supporting its therapeutic potential. Researchers are now exploring its pharmacokinetic properties, including absorption, distribution, metabolism, and excretion (ADME), to better understand its behavior in biological systems.

Recent advancements in formulation technology have also been applied to this compound, with the development of novel delivery systems aimed at enhancing its bioavailability. Nanoparticle-based carriers and liposomal formulations have shown promise in improving the compound's solubility and targeted delivery to diseased tissues. These innovations could address some of the challenges associated with its physicochemical properties, such as low aqueous solubility, thereby paving the way for more effective therapeutic applications.

Looking ahead, the research community remains optimistic about the prospects of N-(4-acetylphenyl)-2-{5-methoxy-4-oxo-2-(piperidin-1-yl)methyl-1,4-dihydropyridin-1-yl}acetamide. Ongoing studies are investigating its potential in combination therapies, where it may synergize with existing drugs to enhance efficacy or overcome resistance mechanisms. Furthermore, efforts are underway to elucidate its safety profile through comprehensive toxicological assessments. As these investigations progress, this compound may emerge as a valuable addition to the pharmaceutical arsenal, offering new treatment options for a range of medical conditions.